molecular formula C9H11ClN2O3 B6158327 8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride CAS No. 2648956-75-4

8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Cat. No. B6158327
CAS RN: 2648956-75-4
M. Wt: 230.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride” is a chemical compound with the CAS Number: 2031269-02-8 . It has a molecular weight of 228.68 . The compound is typically stored at room temperature and is available in powder form .


Synthesis Analysis

The synthesis of benzoxazepine derivatives has been achieved through various methods . For instance, microwave heating has been used to synthesize pyrimido-oxazepine analogs . Cyclization of substituted isoindole derivatives has been used to access isoindolo [1,4]benzoxazinones and isoindolo [1,5]benzoxazepines . A novel 4,5-dihydro- 3H -spiro [1,5-benzoxazepine-2,4-piperidine] scaffold has been synthesized from ortho-hydroxyacetophenone and N -benzylpiperidone .


Molecular Structure Analysis

The InChI code for “8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride” is 1S/C10H12N2O2.ClH/c13-12(14)9-5-4-8-3-1-2-6-11-10(8)7-9;/h4-5,7,11H,1-3,6H2;1H . This code provides a standard way to encode the compound’s molecular structure and formula .


Physical And Chemical Properties Analysis

“8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride” is a powder that is stored at room temperature .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride involves the reduction of 8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine to the corresponding amine, followed by the formation of the hydrochloride salt.", "Starting Materials": [ "8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine is dissolved in ethanol.", "Sodium borohydride is added to the solution and the mixture is stirred at room temperature for several hours.", "The reaction mixture is then quenched with hydrochloric acid to form the hydrochloride salt of the amine.", "The product is isolated by filtration and washed with ethanol to yield 8-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride." ] }

CAS RN

2648956-75-4

Molecular Formula

C9H11ClN2O3

Molecular Weight

230.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.